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Compound of Interest

Compound Name: D-(+)-Trehalose-d2

Cat. No.: B12054348

Essential Safety and Handling of D-(+)-Trehalose-d2

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling D-(+)-Trehalose-d2. While D-(+)-Trehalose is not
classified as a hazardous substance, adherence to proper laboratory protocols is essential to
ensure personnel safety and maintain sample integrity.[1][2][3] The safety profile of the
deuterated form, D-(+)-Trehalose-d2, is expected to be comparable to its non-deuterated
counterpart. The primary additional consideration for the deuterated compound is the
prevention of isotopic contamination.[4]

Personal Protective Equipment (PPE)

When handling D-(+)-Trehalose-d2, which is typically a powder, the primary goal is to prevent
inhalation of dust and avoid contact with skin and eyes.[1][5] The following PPE is
recommended:

o Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles
that conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[6][7]

e Hand Protection: Use impervious, chemical-resistant gloves such as nitrile gloves.[8] It is
important to inspect gloves before use and remove them carefully to avoid skin
contamination.[1][7]
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» Body Protection: A standard laboratory coat is recommended to protect clothing and skin
from potential splashes and dust.[5][8] For tasks with a higher risk of dust generation,
consider additional protective clothing.[9]

» Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[6][7] However, if dust is generated and engineering
controls (like a fume hood) are not sufficient, a NIOSH/MSHA or European Standard EN 136
approved respirator with a P2 particulate filter should be used.[10][11]

Quantitative Data Summary

The following table summarizes key physical and safety data for D-(+)-Trehalose dihydrate, the
non-deuterated analogue. This information is relevant for the safe handling of D-(+)-Trehalose-
d2.

Property Value Source

Physical State Powder, Solid [1][6]

Appearance Off-white [1][6]

Odor Odorless [1][6]
4.5 - 6.5 (10% aqueous

pH : [6]
solution)

Melting Point 97 -99 °C/206.6 - 210.2 °F [6]

o Not a hazardous substance or

Hazard Classification ) [3]

mixture

) May form combustible dust
Explosion Hazard ) o [1]
concentrations in air

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for safely handling D-(+)-Trehalose-d2 to minimize
exposure and prevent isotopic dilution.

1. Preparation and Precautionary Measures
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Work Area: Conduct all handling in a well-ventilated area, preferably within a fume hood or a
designated workspace with local exhaust ventilation to control dust.[5][10]

Assemble PPE: Before handling the compound, put on all required personal protective
equipment as detailed above.

Inert Atmosphere (Optional but Recommended): To prevent isotopic exchange with
atmospheric moisture, consider handling the product under a dry, inert atmosphere such as
nitrogen or argon.[4]

Gather Materials: Have all necessary spatulas, weighing paper, and containers ready to
minimize handling time.

. Handling the Compound

Avoid Dust Generation: Open the container carefully. Use appropriate tools to gently scoop
or pour the powder. Avoid actions that could create airborne dust.[1][5]

Weighing: If weighing, do so in a draft-shielded balance or within the ventilated workspace.
Transfer: Transfer the compound carefully into your reaction vessel or container.

Sealing: Keep the primary container tightly sealed when not in use to protect it from moisture
and contaminants.[5]

. Post-Handling and Cleanup

Clean Workspace: Use dry clean-up procedures like wiping with a damp cloth or using a
vacuum with appropriate filters to clean the work surface.[5] Avoid dry sweeping which can
generate dust.

Decontaminate Equipment: Clean any reusable equipment (spatulas, etc.) thoroughly after
use.

Hand Washing: Always wash hands thoroughly with soap and water after handling the
compound, even if gloves were worn.[5][10]
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e Launder Clothing: Work clothes should be laundered separately from other personal clothing.

[5]

Disposal Plan

Proper disposal of D-(+)-Trehalose-d2 and associated waste is critical to ensure environmental
safety and regulatory compliance.

o Waste Classification: D-(+)-Trehalose is not classified as a hazardous waste.[6] However,
waste generators must consult local, regional, and national regulations to ensure complete
and accurate classification and disposal.[6]

e Solid Waste:

o Place excess or spilled D-(+)-Trehalose-d2 powder into a clean, dry, sealable, and clearly
labeled container for disposal.[5]

o Contaminated disposables (e.g., gloves, weighing paper) should be placed in a
designated chemical waste container.

o Container Disposal: Leave chemicals in their original containers. Do not mix with other
waste. Handle uncleaned, empty containers as you would the product itself.

o Deuterated Waste: It is good practice to segregate deuterated waste from non-deuterated
chemical waste, especially if there is a possibility of recovering the deuterium.[12] Label the
waste container clearly as "Deuterated Waste."

o Professional Disposal: For significant quantities or if required by local regulations, arrange
for disposal by a licensed professional waste disposal service.

Safe Handling Workflow for D-(+)-Trehalose-d2
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Safe Handling Workflow: D-(+)-Trehalose-d2
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Caption: Workflow for the safe handling of D-(+)-Trehalose-d2 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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